Cas no 33744-17-1 (2-Phenylisonicotinonitrile)

• Product Name: 2-Phenylisonicotinonitrile
• CAS No: 33744-17-1
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• MDL: MFCD06200958
• CID: 1087697
• PubChem ID: 602036
• Update Time: 2025-10-29

2-Phenylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Phenylisonicotinonitrile
• 4-pyridinecarbonitrile, 2-phenyl-
• AKOS005070362
• CS-0215370
• 4-Cyano-2-phenylpyridine
• 2-phenylpyridine-4-carbonitrile
• 2-Phenylisonicotinonitrile #
• F2167-2467
• SB54106
• DTXSID90345134
• VXEVXBMHURSJRW-UHFFFAOYSA-N
• 33744-17-1
• E10157
• EN300-239886
• 2-phenylisonicotinonitrile, AldrichCPR
• 3Y-0714
• DB-081249
• J-510262
• SCHEMBL2949191
• MFCD06200958

• MDL： MFCD06200958
• Inchi： 1S/C12H8N2/c13-9-10-6-7-14-12(8-10)11-4-2-1-3-5-11/h1-8H
• InChI Key： VXEVXBMHURSJRW-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 325.1°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.62
• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Phenylisonicotinonitrile

Comprehensive Guide to 2-Phenylisonicotinonitrile (CAS No. 33744-17-1): Properties, Applications, and Market Insights

2-Phenylisonicotinonitrile (CAS No. 33744-17-1) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This nitrile derivative, featuring a phenyl group attached to an isonicotinonitrile core, serves as a versatile intermediate in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, this molecule has gained significant attention from researchers exploring kinase inhibitors and antimicrobial agents.

The molecular structure of 2-Phenylisonicotinonitrile combines aromatic stability with the reactivity of a nitrile group, making it valuable for cross-coupling reactions and cyclization processes. Recent studies highlight its potential in developing anticancer compounds, particularly in the design of tyrosine kinase inhibitors that target specific cancer pathways. The compound's molecular weight of 180.21 g/mol and lipophilic character contribute to its favorable pharmacokinetic properties in medicinal chemistry applications.

In material science, 2-Phenylisonicotinonitrile derivatives show promise for creating organic semiconductors and photovoltaic materials. Researchers are investigating its use in OLED technology, where its electron-withdrawing nitrile group and conjugated system could enhance charge transport properties. The compound's thermal stability (typically stable up to 200°C) makes it suitable for various high-temperature synthesis applications.

The global market for pharmaceutical intermediates like 2-Phenylisonicotinonitrile is projected to grow at 6.8% CAGR through 2030, driven by increased R&D investment in targeted therapies. Manufacturers are developing improved synthetic routes to enhance yield and purity, with particular focus on green chemistry principles to reduce environmental impact. Analytical techniques including HPLC, GC-MS, and NMR spectroscopy are essential for quality control in production.

Storage and handling of 2-Phenylisonicotinonitrile require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere to prevent moisture absorption and degradation. While not classified as hazardous under standard conditions, proper personal protective equipment (gloves, goggles) is recommended during handling due to its potential irritant properties.

Current research trends focus on developing water-soluble derivatives of 2-Phenylisonicotinonitrile to improve bioavailability in pharmaceutical applications. The compound's structural flexibility allows for various functional group modifications, enabling medicinal chemists to fine-tune biological activity. Recent patent literature reveals growing interest in its use for neuroprotective agents and anti-inflammatory drugs.

For researchers sourcing 2-Phenylisonicotinonitrile, key specifications include ≥98% purity by HPLC, low heavy metal content, and consistent batch-to-batch reproducibility. Leading suppliers provide comprehensive analytical certificates and stability data to support regulatory submissions. The compound's shelf life typically exceeds 24 months when stored properly at room temperature.

Emerging applications in catalysis demonstrate 2-Phenylisonicotinonitrile's potential as a ligand precursor in transition metal complexes. Its ability to coordinate with palladium and other metals makes it valuable for C-C coupling reactions central to modern organic synthesis. These developments align with industry demands for more efficient catalytic systems in pharmaceutical manufacturing.

Environmental considerations for 2-Phenylisonicotinonitrile production include implementing solvent recovery systems and optimizing reaction conditions to minimize waste. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important factors for sustainable chemical development, particularly in Europe where REACH regulations govern chemical safety.

Future research directions may explore 2-Phenylisonicotinonitrile's potential in COVID-19 related therapeutics, as similar nitrile-containing compounds have shown activity against viral proteases. The compound's structural features could be valuable in designing broad-spectrum antiviral agents, addressing one of the most pressing healthcare challenges of our time. Such applications would significantly expand its market potential beyond current uses.